Cas no 55740-80-2 ((S)-3-(1-methylpropyl)-Pyridine)

• Product Name: (S)-3-(1-methylpropyl)-Pyridine
• CAS No: 55740-80-2
• MF: C₈H₁₁N
• MW: 121.179641962051
• CID: 377421
• PubChem ID: 221132
• Update Time: 2025-04-19

(S)-3-(1-methylpropyl)-Pyridine Chemical and Physical Properties

Names and Identifiers

• (S)-3-(1-methylpropyl)-Pyridine
• (S)-3-(isopropyl)pyridine
• Pyridine,3-(1-methylpropyl)-, (S)- (9CI)
• 3-(propan-2-yl)pyridine
• 3-propan-2-ylpyridine
• NS00033378
• 3-isopropylpyridine
• EINECS 259-783-4
• NSC5099
• 55740-80-2
• DTXSID90204292
• NSC-42616
• 3-(prop-2-yl)pyridine
• NSC-5099
• 6304-18-3
• pyridine, 3-isopropyl-
• SCHEMBL10236
• Pyridine, 3-(1-methylethyl)-
• NSC42616

• Inchi： 1S/C8H11N/c1-7(2)8-4-3-5-9-6-8/h3-7H,1-2H3
• InChI Key： PUACTIIESPYWSI-UHFFFAOYSA-N
• SMILES： N1C=CC=C(C=1)C(C)C

Computed Properties

• Exact Mass: 121.089149
• Monoisotopic Mass: 121.089149
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 78.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 12.9

Experimental Properties

• Density: 0.912
• Boiling Point: 177.1°Cat760mmHg
• Flash Point: 54.7°C
• Refractive Index: 1.492